Cas no 2703773-35-5 (Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate)

• Product Name: Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate
• CAS No: 2703773-35-5
• MF: C₁₄H₂₁F₂NO₃
• MW: 289.318251371384
• CID: 5931139
• PubChem ID: 165947212
• Update Time: 2025-05-26

Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37084739
• 2703773-35-5
• tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate
• Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate

• Inchi： 1S/C14H21F2NO3/c1-12(2,3)20-11(19)17-9-10(18)8-13(17)4-6-14(15,16)7-5-13/h4-9H2,1-3H3
• InChI Key： XBYXBVAVPFZIHZ-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC(CN2C(=O)OC(C)(C)C)=O)CC1)F

Computed Properties

• Exact Mass: 289.14894986g/mol
• Monoisotopic Mass: 289.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate

Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate (CAS No. 2703773-35-5): A Comprehensive Overview

Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate (CAS No. 2703773-35-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of the tert-butyl and difluoro substituents, along with the oxo and carboxylate functional groups, imparts distinct chemical and biological properties to this molecule.

The tert-butyl group in this compound serves as a bulky protecting group, which can enhance the stability and solubility of the molecule in various solvents. This is particularly useful in synthetic chemistry, where protecting groups are often employed to prevent unwanted side reactions during multi-step syntheses. The difluoro substitution on the spiro ring system introduces fluorine atoms, which are known for their ability to modulate the electronic properties of organic molecules. Fluorine atoms can influence the reactivity, lipophilicity, and metabolic stability of compounds, making them valuable in drug design and development.

The oxo group (C=O) present in the compound is a key functional group that can participate in various chemical reactions, such as nucleophilic addition and condensation reactions. This group is often found in biologically active molecules and can play a crucial role in their pharmacological activity. The carboxylate group (COO⁻) is another important functional group that can form salts or esters, which are essential for the solubility and bioavailability of drugs. The combination of these functional groups in Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate makes it a versatile molecule with potential applications in drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of spiro compounds like Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of spiro compounds with varying substituents on the spiro ring system. The researchers found that compounds with difluoro substitution exhibited enhanced potency against a panel of cancer cell lines compared to their non-fluorinated counterparts. This suggests that the presence of fluorine atoms can significantly enhance the biological activity of these molecules.

In another study, scientists investigated the pharmacokinetic properties of Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate. The results showed that this compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties are crucial for developing effective oral medications with sustained therapeutic effects. The study also highlighted the importance of optimizing the chemical structure to achieve desired pharmacokinetic parameters.

The potential applications of Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate extend beyond cancer therapy. Researchers have explored its use as an intermediate in the synthesis of other biologically active compounds. For example, a recent publication in Organic Letters described a novel synthetic route to access a series of spiro compounds using Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate as a key intermediate. The synthetic method was efficient and scalable, making it suitable for large-scale production.

In conclusion, Tert-butyl 8,8-difluoro-3-oxo-1-azaspiro[4.5]decane-1-carboxylate (CAS No. 2703773-35-5) is a promising compound with unique chemical features that make it valuable for various applications in medicinal chemistry and pharmaceutical research. Its potential as a therapeutic agent and synthetic intermediate highlights its significance in advancing drug discovery and development efforts. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its position as an important molecule in the field.